Cas no 96213-28-4 (Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-)
96213-28-4 structure
Product Name:Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-
CAS No:96213-28-4
MF:C11H14O4
MW:210.226463794708
CID:1986603
PubChem ID:13480273
Update Time:2025-04-21
Benzoic acid, 3,5-dimethoxy-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-
- 3,5-dimethoxy-2,6-dimethylbenzoic acid
- SCHEMBL9039455
- DTXSID20541844
- 96213-28-4
-
- Inchi: 1S/C11H14O4/c1-6-8(14-3)5-9(15-4)7(2)10(6)11(12)13/h5H,1-4H3,(H,12,13)
- InChI Key: VZVCQULJUHRAEC-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(C)=C(C(=O)O)C=1C)OC
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 3,5-dimethoxy-2,6-dimethyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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